Cyanine 3 Bisethyl Dye Potassium Salt
Cyanine 3 Bisethyl Dye Potassium Salt
Brand Name:
Vulcanchem
CAS No.:
474972-41-3
VCID:
VC0138533
InChI:
InChI=1S/C27H32N2O6S2.K/c1-7-28-22-14-12-18(36(30,31)32)16-20(22)26(3,4)24(28)10-9-11-25-27(5,6)21-17-19(37(33,34)35)13-15-23(21)29(25)8-2;/h9-17H,7-8H2,1-6H3,(H-,30,31,32,33,34,35);/q;+1/p-1
SMILES:
CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CC)(C)C.[K+]
Molecular Formula:
C27H31KN2O6S2
Molecular Weight:
582.8 g/mol
Cyanine 3 Bisethyl Dye Potassium Salt
CAS No.: 474972-41-3
Reference Standards
VCID: VC0138533
Molecular Formula: C27H31KN2O6S2
Molecular Weight: 582.8 g/mol
| CAS No. | 474972-41-3 |
|---|---|
| Product Name | Cyanine 3 Bisethyl Dye Potassium Salt |
| Molecular Formula | C27H31KN2O6S2 |
| Molecular Weight | 582.8 g/mol |
| IUPAC Name | potassium;(2Z)-1-ethyl-2-[(E)-3-(1-ethyl-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethylindole-5-sulfonate |
| Standard InChI | InChI=1S/C27H32N2O6S2.K/c1-7-28-22-14-12-18(36(30,31)32)16-20(22)26(3,4)24(28)10-9-11-25-27(5,6)21-17-19(37(33,34)35)13-15-23(21)29(25)8-2;/h9-17H,7-8H2,1-6H3,(H-,30,31,32,33,34,35);/q;+1/p-1 |
| Standard InChIKey | NCSHBPPBHPXBJE-UHFFFAOYSA-M |
| Isomeric SMILES | CCN\1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(/C1=C/C=C/C3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CC)(C)C.[K+] |
| SMILES | CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CC)(C)C.[K+] |
| Canonical SMILES | CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])C(C1=CC=CC3=[N+](C4=C(C3(C)C)C=C(C=C4)S(=O)(=O)[O-])CC)(C)C.[K+] |
| Synonyms | 1-Ethyl-2-[3-(1-ethyl-1,3-dihydro-3,3-dimethyl-5-sulfo-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-5-sulfo-3H-indolium Inner Salt Potassium Salt; |
| PubChem Compound | 13007694 |
| Last Modified | Nov 11 2021 |
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